Cas no 898777-21-4 (ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE)

ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE structure
898777-21-4 structure
Product Name:ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE
CAS No:898777-21-4
MF:C16H21IO3
MW:388.240617513657
MDL:MFCD02261313
CID:872115
PubChem ID:24727492
Update Time:2025-04-19

ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE Chemical and Physical Properties

Names and Identifiers

    • ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE
    • MS-21370
    • DTXSID20645710
    • 898777-21-4
    • AKOS016022976
    • ETHYL8-(2-IODOPHENYL)-8-OXOOCTANOATE
    • MFCD02261313
    • MDL： MFCD02261313
    • Inchi： 1S/C16H21IO3/c1-2-20-16(19)12-6-4-3-5-11-15(18)13-9-7-8-10-14(13)17/h7-10H,2-6,11-12H2,1H3
    • InChI Key： JNVASPNEMFBGMC-UHFFFAOYSA-N
    • SMILES： IC1C=CC=CC=1C(CCCCCCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 388.05400
  • Monoisotopic Mass: 388.05354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.393
  • Boiling Point: 428.6°C at 760 mmHg
  • Flash Point: 213°C
  • Refractive Index: 1.544
  • PSA: 43.37000
  • LogP: 4.37760

ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E102515-250mg
Ethyl 8-(2-iodophenyl)-8-oxooctanoate
 898777-21-4
250mg
 $ 440.00 2022-06-05
TRC
E102515-500mg
Ethyl 8-(2-iodophenyl)-8-oxooctanoate
 898777-21-4
500mg
 $ 735.00 2022-06-05
abcr
AB367915-1 g
Ethyl 8-(2-iodophenyl)-8-oxooctanoate, 97%; .
 898777-21-4 97%
1g
 €748.70 2023-04-26
abcr
AB367915-2 g
Ethyl 8-(2-iodophenyl)-8-oxooctanoate, 97%; .
 898777-21-4 97%
2g
 €1209.10 2023-04-26
Fluorochem
207927-1g
ethyl 8-(2-iodophenyl)-8-oxooctanoate
 898777-21-4 97%
1g
 ￡424.00 2022-03-01
Fluorochem
207927-2g
ethyl 8-(2-iodophenyl)-8-oxooctanoate
 898777-21-4 97%
2g
 ￡716.00 2022-03-01
Fluorochem
207927-5g
ethyl 8-(2-iodophenyl)-8-oxooctanoate
 898777-21-4 97%
5g
 ￡1753.00 2022-03-01
abcr
AB367915-1g
Ethyl 8-(2-iodophenyl)-8-oxooctanoate, 97%; .
 898777-21-4 97%
1g
 €747.30 2025-04-15
abcr
AB367915-2g
Ethyl 8-(2-iodophenyl)-8-oxooctanoate, 97%; .
 898777-21-4 97%
2g
 €1207.50 2025-04-15
Key Organics Ltd
MS-21370-1G
Ethyl 8-(2-iodophenyl)-8-oxooctanoate
 898777-21-4 >95%
1g
 £468.00 2025-02-09

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